Cas no 2306276-18-4 (2,4-bis(propan-2-yl)oxetan-3-amine)

• Product Name: 2,4-bis(propan-2-yl)oxetan-3-amine
• CAS No: 2306276-18-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5223515
• Update Time: 2026-03-07

2,4-bis(propan-2-yl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanamine, 2,4-bis(1-methylethyl)-
• 2,4-bis(propan-2-yl)oxetan-3-amine

• Inchi： 1S/C9H19NO/c1-5(2)8-7(10)9(11-8)6(3)4/h5-9H,10H2,1-4H3
• InChI Key： FYJWPJINTRFCLQ-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)C(N)C1C(C)C

Additional information on 2,4-bis(propan-2-yl)oxetan-3-amine

Professional Introduction to 2,4-bis(propan-2-yl)oxetan-3-amine (CAS No. 2306276-18-4)

2,4-bis(propan-2-yl)oxetan-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2306276-18-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This oxetane derivative features a unique structural framework, incorporating two isopropyl groups at the 2 and 4 positions of the oxetane ring, which confers distinct chemical and biological properties. The compound's amine functionality at the 3-position further enhances its potential as a building block for drug discovery and material science applications.

The oxetane core is a strained three-membered heterocyclic ring, known for its high reactivity and versatility in organic synthesis. The presence of isopropyl substituents in 2,4-bis(propan-2-yl)oxetan-3-amine not only influences its electronic distribution but also modulates its interactions with biological targets. This structural motif has been explored in various contexts, including the development of novel ligands for enzyme inhibition and the design of bioactive molecules with tailored pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the utility of oxetane derivatives in addressing complex biological pathways. The flexibility of the oxetane ring allows for conformational diversity, enabling the compound to adopt multiple binding orientations with target proteins. This feature is particularly valuable in the design of small-molecule inhibitors where precise molecular recognition is critical. For instance, studies have demonstrated that oxetane-based scaffolds can enhance binding affinity and selectivity by optimizing steric and electronic interactions with key residues in enzymes or receptors.

One of the most compelling aspects of 2,4-bis(propan-2-yl)oxetan-3-amine is its potential as a precursor for synthesizing more complex pharmacophores. The amine group at the 3-position serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties such as carboxylic acids, alcohols, or thiols. This adaptability has been leveraged in the development of peptidomimetics and other constrained analogs designed to mimic natural bioactive peptides while improving metabolic stability and oral bioavailability.

In the realm of material science, oxetane derivatives like 2,4-bis(propan-2-yl)oxetan-3-amine have been investigated for their role in polymer chemistry. The strained ring structure can be exploited to induce controlled polymerization reactions, leading to materials with specific mechanical or thermal properties. Additionally, the compound's ability to undergo ring-opening reactions makes it a candidate for designing stimuli-responsive polymers that can undergo reversible conformational changes in response to environmental cues such as pH or temperature.

The synthesis of 2,4-bis(propan-2-yl)oxetan-3-amine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated oxetanes or cycloaddition strategies involving alkenes and azides. The choice of synthetic methodology depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product. Advances in catalytic systems have also enabled more efficient and sustainable synthetic pathways, reducing waste generation and minimizing hazardous byproducts.

From a biological perspective, 2,4-bis(propan-2-yl)oxetan-3-amine has been explored for its potential therapeutic applications. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory activity against various targets relevant to human health conditions such as inflammation, neurodegeneration, and metabolic disorders. The precise mechanism of action often depends on how modifications to the core scaffold influence binding interactions with biological macromolecules. Computational modeling techniques have played a crucial role in predicting these interactions and guiding structure-based drug design efforts.

The growing interest in 2,4-bis(propan-2-yl)oxetan-3-amine underscores its significance as both a research tool and a potential lead compound for drug development. Collaborative efforts between academic laboratories and pharmaceutical companies are driving innovation in this area, with an emphasis on translating laboratory findings into clinical candidates. Regulatory considerations also play a critical role in ensuring that compounds like CAS No. 2306276-18-4 meet stringent safety and efficacy standards before advancing into human trials.

The future prospects for 2,4-bis(propan-2-yl)oxetan-3-am ine are promising, particularly as new synthetic methodologies continue to emerge and our understanding of its biological properties deepens. Innovations in high-throughput screening technologies may accelerate the discovery process by rapidly identifying promising derivatives for further optimization. Additionally, green chemistry principles are being increasingly integrated into synthetic protocols to enhance sustainability while maintaining or improving reaction efficiency.

In conclusion, 2,4-bis(propan - - - - -- - -- - -- - -- -- -- -- -- -- - -- - -- - -- -- -- -- - yl )oxeta n - 3-am ine ( CAS No .2306276--18--4 ) represents a fascinating compound with broad applicability across multiple scientific disciplines . Its unique structural features , coupled with its synthetic versatility , make it an invaluable asset for researchers seeking novel molecular architectures . As our knowledge base expands , it is likely that this oxeta ne derivative will continue to inspire innovative approaches in pharmaceuticals , materials science , and beyond . p >